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Compound of Interest

Compound Name: Diethyl allylphosphonate

Cat. No.: B092648

An In-depth Technical Guide to Diethyl Allylphosphonate

Introduction

Diethyl allylphosphonate (DEAP) is an organophosphorus compound with the chemical
formula C7H1s03P.[1] It is a colorless liquid that serves as a versatile intermediate in organic
synthesis.[2] Its bifunctional nature, possessing both a reactive allyl group and a phosphonate
moiety, makes it a valuable building block in various chemical transformations, including
carbon-carbon bond formation and the synthesis of more complex molecules.[3] This guide
provides a comprehensive overview of the physical and chemical properties of diethyl
allylphosphonate, detailed experimental protocols for its synthesis, and its applications,
particularly for researchers, scientists, and professionals in drug development.[4]

Chemical Identity and Structure

Diethyl allylphosphonate is systematically known as 2-propenyl-phosphonic acid diethyl
ester.[1] Its structure consists of an allyl group attached to a phosphonate functional group, with
two ethyl ester moieties.

Table 1: Chemical Identifiers for Diethyl Allylphosphonate
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Identifier Value
CAS Number 1067-87-4
Molecular Formula C7H1s03P

Molecular Weight 178.17 g/mol [1]
IUPAC Name Diethyl prop-2-en-1-ylphosphonate
2-Propenyl-phosphonic acid diethyl ester, 3-
Synonyms )
diethoxyphosphorylprop-1-ene[1][5]
inChi 1S/C7H1503P/c1-4-7-11(8,9-5-2)10-6-
n
3/h4H,1,5-7H2,2-3H3[3]
InChl Key YPIHXRAHMUKXAE-UHFFFAOYSA-N[3]

SMILES String

CCOP(=0)(CC=C)OCC[3]

PubChem Substance ID

24880237[1]

MDL Number

MFCDO00015134[1]

Physical and Chemical Properties

Diethyl allylphosphonate is a clear, colorless liquid at room temperature.[2] A summary of its

key physical and chemical properties is presented below.

Table 2: Physical and Chemical Properties of Diethyl Allylphosphonate
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Property Value
Appearance Clear colorless liquid[2]
Boiling Point 46 °C at 0.35 mmHg[1]

124-126 °C at 3 mmHg[1]

102 °C at 18 mmHg

223-224 °C (at atmospheric pressure)[6]

Density 1.022 g/mL][1]

1.035 g/cm3 at 25 °CJ[6]

Refractive Index (n20/D) 1.4340[1]
Flash Point 106 °C (222.8 °F)[7]
Purity Typically = 95.0% (GC) or 98%][1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of diethyl
allylphosphonate. While full spectra require specialized software for viewing, key spectral
data types available for this compound include Infrared (IR) and Nuclear Magnetic Resonance
(NMR) spectroscopy.[8][9][10]

« Infrared (IR) Spectroscopy: The IR spectrum of diethyl allylphosphonate would show
characteristic peaks for the P=0, C=C, and C-O bonds.[8][9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 13C NMR data are
available, providing detailed information about the hydrogen and carbon environments within
the molecule.[10]

Chemical Reactivity and Applications

Diethyl allylphosphonate is a versatile reagent in organic synthesis, primarily due to its
suitability for carbon-carbon bond formation reactions.[3]
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Horner-Wadsworth-Emmons Reaction

As a phosphonate ester, diethyl allylphosphonate is a key reagent in the Horner-Wadsworth-
Emmons (HWE) reaction, a widely used method for forming alkenes. In this reaction, the
phosphonate is first deprotonated with a base to form a stabilized carbanion, which then reacts
with an aldehyde or ketone to yield an (E)-alkene as the major product.

A generalized workflow for the Horner-Wadsworth-Emmons reaction is depicted below.
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Caption: Generalized pathway of the Horner-Wadsworth-Emmons reaction.

Other Applications in Synthesis

Diethyl allylphosphonate is utilized in a variety of other synthetic applications:[2][11]
o Copolymerization: It can be copolymerized with monomers like maleic anhydride.[2][11]

» Ring-Closing Metathesis (RCM): It is used in RCM reactions to produce oxaphospholene
and oxaphosphinene heterocycles.[2][11]

» Synthesis of Natural Products: It serves as a reactant in the synthesis of complex molecules
such as solamin type mono-THF acetogenins and spongistatin 2.[2][11]

o Flame Retardants: This compound is also used in the preparation of flame retardants for
materials like unsaturated resins and polyolefins.[6]
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Role in Drug Development and Agrochemicals

In the pharmaceutical and agrochemical industries, diethyl allylphosphonate serves as a
crucial building block.[4][12] It is used in the synthesis of biologically active molecules,
including those with potential therapeutic applications in neurological treatments.[4][12] It also
acts as a precursor for the synthesis of some pesticides and herbicides.[12]

Experimental Protocols
Synthesis of Diethyl Allylphosphonate via Michaelis-
Arbuzov Reaction

A common method for synthesizing diethyl allylphosphonate is the Michaelis-Arbuzov
reaction between triethyl phosphite and an allyl halide.[13]

Materials:

 Triethyl phosphite

Allyl bromide

Round-bottomed flask

Reflux condenser

Nitrogen atmosphere setup
Procedure:[13]

o Freshly distilled triethyl phosphite (e.g., 5.16 mL, 30 mmol) and allyl bromide (e.g., 5.52 mL,
33 mmol) are added to a round-bottomed flask equipped with a reflux condenser under a
nitrogen atmosphere.

e The reaction mixture is heated to approximately 71 °C for 3 hours.

» After the reaction is complete, the excess allyl bromide is removed by distillation, which can
be achieved by heating the crude mixture to about 120 °C for 2 hours.
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e The resulting product is diethyl allylphosphonate, obtained as a colorless oil. The purity
can be verified using techniques such as Thin Layer Chromatography (TLC) and Gas
Chromatography (GC).

The following diagram illustrates the workflow for this synthesis protocol.
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Caption: Workflow for the synthesis of diethyl allylphosphonate.

Safety Information

Diethyl allylphosphonate is classified as a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Information for Diethyl Allylphosphonate
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Hazard Description

Pictogram GHSO07 (Exclamation mark)

Signal Word Warning[1]

Hazard Statements H315: Causes skin irritation[14][15]

H319: Causes serious eye irritation[14][15]

H335: May cause respiratory irritation[14][15]

P261, P264, P271, P280, P302+P352,

Precautionary Statements
P305+P351+P338[15]

Target Organs Respiratory system

Personal Protective Equipment (PPE): When handling this chemical, it is recommended to use
eyeshields, gloves, and a suitable respirator (e.g., type ABEK (EN14387) respirator filter).[1]

Storage: Diethyl allylphosphonate is a combustible liquid and should be stored accordingly in
a well-ventilated place.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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